Cas no 23471-36-5 (Heptanoic acid, 2-cyano-, ethyl ester)

• Product Name: Heptanoic acid, 2-cyano-, ethyl ester
• CAS No: 23471-36-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1414383
• Update Time: 2024-08-15

Heptanoic acid, 2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-cyano-, ethyl ester

• Inchi： 1S/C10H17NO2/c1-3-5-6-7-9(8-11)10(12)13-4-2/h9H,3-7H2,1-2H3
• InChI Key： OKMWRBGVXIVCNF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)CCCCC

Computed Properties

• Exact Mass: 183.12601

Experimental Properties

• Density: 0.960±0.06 g/cm3(Predicted)
• Boiling Point: 99-101 °C(Press: 3 Torr)
• PSA: 50.09